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Compound of Interest

Compound Name: TC-2559 difumarate
Cat. No.: B10768361
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation and storage of TC-2559
difumarate stock solutions, ensuring optimal solubility and stability for experimental use. TC-
2559 difumarate is a selective partial agonist for the a432 nicotinic acetylcholine receptor
(nAChR), making it a valuable tool in neuroscience research.[1]

Physicochemical and Solubility Data

Proper handling of TC-2559 difumarate begins with an understanding of its physical and
chemical properties, which are crucial for accurate stock solution preparation.

Property Value Source
Molecular Weight 438.43 g/mol [1]
Formula C12H18N20:2C4H404 [1]
Appearance Solid powder [2][3]
Purity >95% to >98% [1112][3]
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The solubility of TC-2559 difumarate in common laboratory solvents is summarized below.

Water is the recommended solvent for achieving high concentration stock solutions.

Maximum

Solvent . Notes Source
Concentration
Sonication and
warming may be
100 mM (43.84 ]
Water required to fully [11[4115]
mg/mL) ]
dissolve the
compound.[4][5]
Can be used for
. formulation, but water
DMSO Slightly soluble ) ) [2][3]
is preferred for high
concentration stocks.
Methanol Slightly soluble [3]

Storage and Stability

To maintain the integrity and activity of TC-2559 difumarate, it is imperative to adhere to the

recommended storage conditions for both the solid compound and its stock solutions.
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Storage )
Form Duration Notes Source
Temperature
) Room Must be stored
Solid Short-term ] [1]
Temperature desiccated.[1]
Store in a dry,
Short-term (days
0-4°C dark [2]
to weeks) )
environment.
Ideal for
preserving the
Long-term
compound's
-20°C (months to - [2][31[41[6]
stability over
years)
extended
periods.[2][3]
Recommended
for long-term
Stock Solution -80°C Up to 1 year storage of [41151[6]
aliquoted
solutions.[4][6]
Suitable for
-20°C Up to 1 month shorter-term [2][5]
storage.[2][5]
For solutions that
Short-term (days )
0-4°C will be used [2]
to weeks)
promptly.

Experimental Protocol: Preparation of a 100 mM TC-
2559 Difumarate Stock Solution in Water

This protocol details the steps for preparing a high-concentration aqueous stock solution of TC-

2559 difumarate.

Materials:
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TC-2559 difumarate powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)
Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator bath

Sterile 0.22 um syringe filter and syringe

Procedure:

Determine the Required Mass: Calculate the mass of TC-2559 difumarate needed to
prepare the desired volume of a 100 mM stock solution. For example, to prepare 1 mL of a
100 mM solution, you will need 43.84 mg of the compound.

Weigh the Compound: Carefully weigh the calculated amount of TC-2559 difumarate
powder using a calibrated analytical balance and transfer it to a sterile conical tube or vial.

Add Solvent: Add the appropriate volume of sterile, high-purity water to the tube containing
the compound.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly. If the compound does
not fully dissolve, sonicate the solution in a water bath. Gentle warming may also aid in
dissolution.[4][5] Visually inspect the solution to ensure there are no visible particles.

Sterile Filtration: For cell-based assays or in vivo studies, it is recommended to sterilize the
stock solution.[5] Using a sterile syringe, draw up the solution and pass it through a 0.22 pum
syringe filter into a new sterile tube.

Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for
long-term storage (up to 1 year) or at -20°C for shorter-term use (up to 1 month).[4][5][6]
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Workflow and Signaling Pathway Diagrams

TC-2559 Difumarate Stock Solution Workflow

The following diagram illustrates the key steps in the preparation and storage of a TC-2559
difumarate stock solution.
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Caption: Workflow for preparing and storing TC-2559 difumarate stock solution.
TC-2559 Signaling at the a432 Nicotinic Acetylcholine Receptor

TC-2559 acts as a partial agonist at the a432 nAChR, which is a ligand-gated ion channel. The
binding of TC-2559 leads to a conformational change in the receptor, opening the channel and
allowing the influx of cations, primarily Na* and Ca?*. This influx leads to membrane
depolarization and downstream cellular responses.
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Caption: Simplified signaling pathway of TC-2559 at the a432 nAChR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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